Cas no 129385-65-5 (Macarangin)
Macarangin structure
Product Name:Macarangin
CAS No:129385-65-5
MF:C25H26O6
MW:422.471286584587
CID:211766
PubChem ID:10047854
Update Time:2024-11-04
Macarangin Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,6-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-
- 4H-1-Benzopyran-4-one,6-(3,7-dimethyl-2,6-octadienyl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-, (E)-
- 4H-1-Benzopyran-4-one,6-[(2E)-3,7-dimethyl-2,6-octadienyl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-(9CI)
- Macarangin
- 4H-1-Benzopyran-4-one, 6-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-
- 6-[(2E)-3,7-Dimethyl-2,6-octadienyl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- (E)-6-(3,7-dimethyl-2,6-octadienyl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-Benzopyran-4-one
- 6-(3,7-dimethylocta-2,6-dienyl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
- BDBM50339155
- 6-((2E)-3,7-dimethylocta-2,6-dien-1-yl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- 6-[(2E)-3,7-dimethylocta-2,6-dienyl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)chromen-4-one
- 129385-65-5
- CHEMBL478764
- Q27138363
- 6-((2E)-3,7-dimethylocta-2,6-dienyl)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)chromen-4-one
- LMPK12111980
- 6-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- NSC-721161
- SCHEMBL21065396
- CS-1068536
- HY-N12941
- CHEBI:70022
- NSC721161
-
- Inchi: 1S/C25H26O6/c1-14(2)5-4-6-15(3)7-12-18-19(27)13-20-21(22(18)28)23(29)24(30)25(31-20)16-8-10-17(26)11-9-16/h5,7-11,13,26-28,30H,4,6,12H2,1-3H3/b15-7+
- InChI Key: MBIJQAHZUBUPNM-VIZOYTHASA-N
- SMILES: C1(C2=CC=C(O)C=C2)OC2=CC(O)=C(C/C=C(\C)/CC/C=C(/C)\C)C(O)=C2C(=O)C=1O
Computed Properties
- Exact Mass: 422.17293854g/mol
- Monoisotopic Mass: 422.17293854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.931
- Topological Polar Surface Area: 107Ų
Macarangin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N12941-1mg |
Macarangin |
129385-65-5 | 1mg |
¥8288 | 2024-07-24 |
Macarangin Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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